Cas no 37051-23-3 ((S)-6-(Benzyloxy)-2-(tert-butoxycarbonylamino)-6-oxohexanoic acid)

• Product Name: (S)-6-(Benzyloxy)-2-(tert-butoxycarbonylamino)-6-oxohexanoic acid
• CAS No: 37051-23-3
• Molecular Formula: C₁₈H₂₅NO₆
• Molecular Weight: 351.3942
• CID: 1035737
• PubChem ID: 10959079

(S)-6-(Benzyloxy)-2-(tert-butoxycarbonylamino)-6-oxohexanoic acid Properties

Names and Identifiers

• (S)-6-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)-6-oxohexanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-6-oxo-6-phenylmethoxyhexanoic acid
• (S)-6-(Benzyloxy)-2-(tert-butoxycarbonylamino)-6-oxohexanoic acid
• (S)-5-benzyloxycarbonyl-2-(tertiarybutoxycarbonylamino)pentanoic acid
• DTXSID20449851
• 37051-23-3
• 6-(Benzyloxy)-N-(tert-butoxycarbonyl)-6-oxo-L-norleucine
• (S)-6-(Benzyloxy)-2-((tert-butoxycarbonyl)amino)-6-oxohexanoicacid
• SCHEMBL8177426
• QAMQBROWEMDMOK-AWEZNQCLSA-N

• InChIKey： QAMQBROWEMDMOK-AWEZNQCLSA-N
• Inchi： InChI=1S/C18H25NO6/c1-18(2,3)25-17(23)19-14(16(21)22)10-7-11-15(20)24-12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,19,23)(H,21,22)/t14-/m0/s1
• SMILES： CC(C)(C)OC(=O)NC(CCCC(=O)OCC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 351.16818752g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 351.16818752g/mol
• Heavy Atom Count: 25
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls